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Compound of Interest

Compound Name: CZ830

Cat. No.: B606910

This document provides essential guidance for researchers, scientists, and drug development
professionals on the safe handling of CZ830 (TS-830), a chlorosulfonated polyethylene
product. Adherence to these procedures is critical for ensuring laboratory safety.

Personal Protective Equipment (PPE)

When handling CZ830 (TS-830), particularly in solid or powder form which may generate dust,
the following personal protective equipment is required to prevent skin contact, eye irritation,
and respiratory tract irritation.

o Hand Protection: Chlorosulfonated polyethylene (CSM) gloves are recommended as they
offer excellent resistance to a wide variety of chemicals.[1][2][3] Alternatively, nitrile gloves
may be used, but they should be inspected for any signs of degradation before use.

o Eye Protection: Safety glasses with side shields or chemical splash goggles that meet the
ANSI Z.87.1 standard are mandatory to protect against dust particles.

o Respiratory Protection: In situations where dust may be generated, a NIOSH-approved N95
or P100 particulate respirator is necessary.[4][5][6][7] These respirators are designed to filter
out airborne particles effectively.

» Body Protection: A standard laboratory coat should be worn to prevent dust from settling on
personal clothing.
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Quantitative Exposure Limits

The Safety Data Sheet for TS-830 indicates that a principal hazardous component is talc.
Currently, no specific occupational exposure limit for chlorosulfonated polyethylene has been

established.
Component Limit Type Value
Talc (respirable fraction) OSHA PEL 2 mg/m3

OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit

Experimental Protocols: Donning and Doffing PPE

Properly putting on (donning) and taking off (doffing) PPE is crucial to prevent contamination.
Follow this step-by-step procedure:

Donning Sequence:

Lab Coat: Put on a clean lab coat and fasten it completely.

Respirator: If required, perform a seal check to ensure your respirator fits snugly.

Eye Protection: Put on your safety glasses or goggles.

Gloves: Don your CSM or nitrile gloves, ensuring they overlap the cuffs of your lab coat.

Doffing Sequence:

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out as you
remove them to trap any contaminants.

Lab Coat: Remove your lab coat by rolling it down from your shoulders, keeping the
contaminated outer surface away from your body.

Eye Protection: Remove your safety glasses or goggles.

Respirator: If worn, remove your respirator.
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» Hand Hygiene: Wash your hands thoroughly with soap and water.

Operational and Disposal Plan

Handling Operations:

e Handle CZ830 (TS-830) in a well-ventilated area, preferably within a fume hood, especially
when working with powders or creating dust.

¢ Avoid actions that can generate dust, such as crushing or vigorous shaking of containers.

« If dust is generated, use a wet-mopping or HEPA-filtered vacuum for cleanup. Do not dry
sweep.

o Ensure an eyewash station and safety shower are readily accessible.

Disposal Plan:

Uncontaminated CZ830 (TS-830) can be disposed of as non-toxic waste.[8]

If CZ830 (TS-830) is contaminated with a hazardous substance, it must be disposed of as
hazardous waste in accordance with local, state, and federal regulations.

Contaminated PPE should be disposed of as hazardous waste.

Never dispose of CZ830 (TS-830) or its containers in the regular trash or down the drain.

Visual Guidance
Logical Workflow for Safe Handling of CZ830 (TS-830)

The following diagram illustrates the decision-making process for selecting and using the
appropriate personal protective equipment when working with CZ830 (TS-830).
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Caption: Workflow for PPE selection and safe handling of CZ830 (TS-830).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b606910?utm_src=pdf-custom-synthesis
https://marketplace.safetyculture.com/us/product/14-chlorosulfonated-polyethylene-csm-glove-15-mil-white-41g-l-pip-41gl
https://advancedsafetysupply.com/ce-chemical-gloves/14-chlorosulfonated-polyethylene-csm-glove-15-mil-white-l
https://advancedsafetysupply.com/ce-chemical-gloves/14-chlorosulfonated-polyethylene-csm-glove-15-mil-white-l
https://prod-edam.honeywell.com/content/dam/honeywell-edam/sps/his/en-us/products/hand-protection/documents/sps-ppe-Technical-Data-Sheet-CSM-Glovebox-Gloves.pdf
https://www.3m.com/3M/en_US/p/d/b00037891/
https://blogs.cdc.gov/niosh-science-blog/2020/08/17/respirators-construction/
https://pksafety.com/collections/dust-masks
https://www.newpig.it/
https://www.piercanusa.com/csm-polyurethane
https://www.benchchem.com/product/b606910#personal-protective-equipment-for-handling-cz830
https://www.benchchem.com/product/b606910#personal-protective-equipment-for-handling-cz830
https://www.benchchem.com/product/b606910#personal-protective-equipment-for-handling-cz830
https://www.benchchem.com/product/b606910#personal-protective-equipment-for-handling-cz830
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606910?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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